6-Fluoro-2-methyl-3-(oxiran-2-yl)benzonitrile

• Molecular Formula: C10H8FNO
• Molecular Weight: 177.17 g/mol
• IUPAC Name: 6-fluoro-2-methyl-3-(oxiran-2-yl)benzonitrile
• InChI: InChI=1S/C10H8FNO/c1-6-7(10-5-13-10)2-3-9(11)8(6)4-12/h2-3,10H,5H2,1H3
• InChI Key: HOKBCTIRWRABGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C#N)F)C2CO2

Description

6-Fluoro-2-methyl-3-(oxiran-2-yl)benzonitrile is a useful research compound. Its molecular formula is C10H8FNO and its molecular weight is 177.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (0° C.) solution of 3-ethenyl-6-fluoro-2-methylbenzonitrile (6.05 g, 37.6 mmol) in 200 mL of DCM was added m-CPBA (15.30 g, 85% purity, 75.16 mmol). Then the mixture was stirred at r.t. for 12 hrs and diluted with DCM (300 mL), washed with saturated Na2SO3 (4×300 mL) and brine, dried over anhydrous sodium sulfate, filtered and concentrated. The residue was purified by column chromatography to obtain 6-fluoro-2-methyl-3-oxiran-2-ylbenzonitrile. 1H-NMR (400 MHz, CDCl3) δ ppm 7.41˜7.44 (m, 1H), 7.02 (t, J=8.6 Hz, 1H), 3.95 (t, J=3.1 Hz, 1H), 3.16˜3.19 (m, 1H), 2.60˜2.62 (m, 4H).